Cas no 1060801-98-0 (2,2,2-trifluoro-1-5-(trifluoromethyl)pyridin-2-ylethan-1-one)

• Product Name: 2,2,2-trifluoro-1-5-(trifluoromethyl)pyridin-2-ylethan-1-one
• CAS No: 1060801-98-0
• MF: C₈H₃F₆NO
• MW: 243.105942964554
• MDL: MFCD13189028
• CID: 1034325
• PubChem ID: 71302377
• Update Time: 2025-05-20

2,2,2-trifluoro-1-5-(trifluoromethyl)pyridin-2-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-1-(5-(trifluoromethyl)pyridin-2-yl)ethanone
• 2,2,2-trifluoro-1-[5-(trifluoromethyl)pyridin-2-yl]ethanone
• 2,2,2-trifluoro-1-5-(trifluoromethyl)pyridin-2-ylethan-1-one
• J-506732
• 2,2,2-trifluoro-1-(5-trifluoromethyl-pyridin-2-yl)-ethanone
• DTXSID90744628
• A935001
• C8H3F6NO
• PSPQIDRWRSIINB-UHFFFAOYSA-N
• SCHEMBL10328708
• AB67594
• 1060801-98-0
• EN300-1939003
• CS-0269413
• DB-292069
• 2,2,2-Trifluoro-1-[5-(trifluoromethyl)pyridin-2-yl]ethan-1-one
• 2,2,2-trifluoro-1-(5-(trifluoromethyl)pyridin-2-yl)ethan-1-one

• MDL： MFCD13189028
• Inchi： 1S/C8H3F6NO/c9-7(10,11)4-1-2-5(15-3-4)6(16)8(12,13)14/h1-3H
• InChI Key： PSPQIDRWRSIINB-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(C(F)(F)F)=O)C=C1)(F)F

Computed Properties

• Exact Mass: 243.01188269g/mol
• Monoisotopic Mass: 243.01188269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2,2-trifluoro-1-5-(trifluoromethyl)pyridin-2-ylethan-1-one

Recent Advances in the Study of 2,2,2-Trifluoro-1-(5-(Trifluoromethyl)pyridin-2-yl)ethan-1-one (CAS: 1060801-98-0)

The compound 2,2,2-trifluoro-1-(5-(trifluoromethyl)pyridin-2-yl)ethan-1-one (CAS: 1060801-98-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated pyridine derivative is of particular interest due to its unique physicochemical properties and potential applications in drug discovery and development. Recent studies have explored its utility as a versatile building block in the synthesis of bioactive molecules, particularly in the context of kinase inhibitors and other therapeutic agents targeting various diseases.

One of the key areas of research involving this compound is its role as an intermediate in the synthesis of novel kinase inhibitors. Kinases are a critical class of enzymes involved in signal transduction pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. The trifluoromethyl and trifluoroacetyl groups present in this compound contribute to its ability to interact with hydrophobic pockets in kinase binding sites, enhancing binding affinity and selectivity. Recent publications have highlighted its use in the development of inhibitors targeting specific kinases such as EGFR and JAK2, which are of high clinical relevance.

In addition to its applications in kinase inhibitor development, 2,2,2-trifluoro-1-(5-(trifluoromethyl)pyridin-2-yl)ethan-1-one has also been investigated for its potential in agrochemical research. The presence of multiple fluorine atoms in its structure imparts desirable properties such as increased metabolic stability and improved bioavailability, making it a candidate for the design of next-generation pesticides and herbicides. Recent studies have demonstrated its efficacy in modulating plant growth regulators and pest control agents, showcasing its versatility beyond pharmaceutical applications.

From a synthetic chemistry perspective, the compound has been the subject of several methodological advancements. Researchers have developed efficient and scalable routes for its synthesis, often leveraging modern catalytic techniques such as palladium-catalyzed cross-coupling reactions. These advancements have facilitated its broader adoption in both academic and industrial settings. Furthermore, computational studies have provided insights into its reactivity and potential for further functionalization, opening new avenues for its application in diverse chemical transformations.

The safety and toxicological profile of 2,2,2-trifluoro-1-(5-(trifluoromethyl)pyridin-2-yl)ethan-1-one has also been a focus of recent investigations. Preliminary studies suggest that while the compound exhibits moderate reactivity, it can be handled safely under standard laboratory conditions with appropriate precautions. However, further in-depth toxicological assessments are warranted to fully elucidate its potential risks, particularly in the context of large-scale industrial applications.

In conclusion, the compound 2,2,2-trifluoro-1-(5-(trifluoromethyl)pyridin-2-yl)ethan-1-one (CAS: 1060801-98-0) represents a promising scaffold in both pharmaceutical and agrochemical research. Its unique structural features and demonstrated utility in various applications underscore its importance as a subject of ongoing scientific inquiry. Future research is expected to further explore its potential, particularly in the development of novel therapeutic agents and agrochemicals, solidifying its role as a valuable tool in chemical biology and drug discovery.